Cas no 872701-62-7 (2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide)

• Product Name: 2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide
• CAS No: 872701-62-7
• MF: C₂₀H₂₀N₄OS
• MW: 364.464002609253
• CID: 5508574
• Update Time: 2025-07-20

2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[6-(4-pyridinyl)-3-pyridazinyl]thio]-N-(2,4,6-trimethylphenyl)-
• 2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide

• Inchi： 1S/C20H20N4OS/c1-13-10-14(2)20(15(3)11-13)22-18(25)12-26-19-5-4-17(23-24-19)16-6-8-21-9-7-16/h4-11H,12H2,1-3H3,(H,22,25)
• InChI Key： JOQJRHAFOKPOJP-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=C(C)C=C1C)(=O)CSC1=NN=C(C2C=CN=CC=2)C=C1

Additional information on 2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide

Professional Introduction to Compound with CAS No. 872701-62-7 and Product Name: 2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide

The compound in question, identified by the CAS number 872701-62-7, is a sophisticated organic molecule belonging to the class of pyridazine derivatives. Its systematic name, 2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide, highlights its intricate structural framework, which integrates multiple functional groups designed to enhance its pharmacological potential. This introduction aims to provide a comprehensive overview of the compound's chemical properties, synthetic pathways, and its emerging applications in the field of medicinal chemistry.

At the core of this compound's structure lies a pyridazine core, a heterocyclic aromatic ring system known for its versatility in drug design. The presence of a sulfanyl group at the 3-position of the pyridazine ring and an acetamide moiety at the N-position introduces additional reactive sites that can be exploited for biological interactions. The terminal substituent, 2,4,6-trimethylphenyl, further enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further development.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic profiles of such complex molecules. Studies utilizing molecular docking simulations have shown that the pyridin-4-yl group can effectively interact with biological targets such as enzymes and receptors, suggesting potential therapeutic applications. For instance, preliminary investigations indicate that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in various pathological conditions.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the pyridazine ring via cyclocondensation reactions, followed by functionalization at the 3-position with a sulfanyl group derived from appropriate precursors. The introduction of the acetamide moiety is typically achieved through acetylation reactions, while the final step involves coupling with the 2,4,6-trimethylphenyl group via nucleophilic substitution or other suitable coupling strategies.

In terms of biological activity, the compound has been evaluated in several in vitro assays to assess its potential therapeutic benefits. Notably, it has demonstrated promising results in assays targeting inflammation-related pathways. The sulfanyl group has been shown to modulate enzyme activity by acting as a hinge binder or by participating in hydrogen bonding interactions with key residues in the target protein. Additionally, the lipophilic nature imparted by the 2,4,6-trimethylphenyl substituent enhances membrane permeability, facilitating cellular uptake and improving bioavailability.

One of the most intriguing aspects of this compound is its potential role in modulating signaling pathways associated with neurodegenerative diseases. Emerging research suggests that pyridazine derivatives can interact with specific receptors and ion channels in neural tissues. The structural features of this compound make it a candidate for further exploration as a modulator of glutamate receptor activity or as an antioxidant agent capable of mitigating oxidative stress-induced neuronal damage.

The synthesis and characterization of this compound have also contributed to our understanding of general principles in medicinal chemistry. For instance, studies on its derivatives have provided insights into how structural modifications can influence both potency and selectivity. This knowledge is crucial for designing next-generation drugs that exhibit improved pharmacological profiles while minimizing off-target effects.

As computational methods continue to evolve, so does our ability to predict and optimize biological activity from chemical structures. Advanced machine learning algorithms can now analyze large datasets containing structural-activity relationships (SAR), allowing researchers to identify promising candidates more efficiently than ever before. The systematic name and structural features of this compound serve as an excellent example of how computational tools can aid in drug discovery by highlighting key functional groups that are likely to contribute to biological activity.

The industrial production of such specialized compounds requires stringent quality control measures to ensure consistency across batches. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify purity and confirm structural integrity. These methods are essential for ensuring that pharmaceutical-grade materials meet regulatory standards before being advanced into clinical development.

In conclusion, the compound with CAS number 872701-62-7, formally known as 2-{6-(pyridin-4-yl)pyridazin-3-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide, represents a significant advancement in medicinal chemistry research. Its complex structure offers multiple opportunities for biological interaction while its synthetic accessibility allows for rapid exploration through derivative synthesis. As our understanding of disease mechanisms continues to grow and computational tools become more sophisticated, compounds like this one will undoubtedly play a crucial role in developing novel therapeutic strategies.